Cas no 2097893-86-0 (3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one)
3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one
- 3-[1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl]-1,3-oxazolidin-2-one
- 3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one
-
- Inchi: 1S/C15H15F3N2O4/c16-15(17,18)24-12-3-1-10(2-4-12)13(21)19-6-5-11(9-19)20-7-8-23-14(20)22/h1-4,11H,5-9H2
- InChI Key: NHNBNEATECFFRG-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C(N1CCC(C1)N1C(=O)OCC1)=O)(F)F
Computed Properties
- Exact Mass: 344.09839145 g/mol
- Monoisotopic Mass: 344.09839145 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 344.29
- XLogP3: 2.4
- Topological Polar Surface Area: 59.1
3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-8151-2μmol |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-5μmol |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-10μmol |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-20μmol |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-1mg |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-2mg |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-3mg |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-4mg |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-5mg |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-8151-10mg |
3-{1-[4-(trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one |
2097893-86-0 | 10mg |
$79.0 | 2023-09-08 |
3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one
Introduction to 3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one (CAS No. 2097893-86-0)
3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2097893-86-0, represents a convergence of advanced organic synthesis and targeted molecular design. Its structural framework, characterized by a pyrrolidinyl and oxazolidinyl moiety linked through a benzoyl bridge, positions it as a promising candidate for further exploration in drug discovery and development.
The presence of a trifluoromethoxy substituent on the benzoyl group is particularly noteworthy, as trifluoromethyl groups are frequently incorporated into pharmaceutical agents due to their ability to enhance metabolic stability, lipophilicity, and binding affinity. This modification not only influences the physicochemical properties of the compound but also opens up possibilities for its interaction with biological targets in novel ways. The pyrrolidin-3-yl and 1,3-oxazolidin-2-one components contribute to the compound's overall rigidity and potential for binding to specific protein pockets, making it an attractive scaffold for structure-based drug design.
In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores due to their diverse biological activities and structural versatility. The oxazolidinone ring system, in particular, has been extensively studied for its antimicrobial properties, while the pyrrolidine moiety is known for its role in various bioactive molecules. The combination of these motifs in 3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one suggests potential applications in therapeutic areas where both antimicrobial and other pharmacological effects are desirable.
Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The trifluoromethoxy group's electron-withdrawing nature likely modulates the electronic distribution around the benzoyl moiety, influencing its interactions with biological targets. This feature is particularly relevant in the context of developing kinase inhibitors or other enzymes that require precise steric and electronic complementarity. The compound's potential as a scaffold for further derivatization also makes it an interesting subject for medicinal chemists seeking to optimize potency and selectivity.
The synthesis of 3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include the formation of the oxazolidinone ring via condensation reactions followed by functionalization with the pyrrolidinyl group. The introduction of the trifluoromethoxy group typically requires specialized reagents or catalytic systems to ensure high yield and purity. Such synthetic challenges underscore the importance of expertise in organic chemistry when working with complex molecular architectures.
From a medicinal chemistry perspective, the compound's potential lies not only in its structural features but also in its hypothetical biological activities. Preliminary studies suggest that derivatives of this class may exhibit properties such as enzyme inhibition or receptor binding affinity. For instance, modifications to the benzoyl or pyrrolidinyl moieties could alter interactions with target proteins, leading to enhanced therapeutic effects or reduced side effects. The trifluoromethoxy group's stability under metabolic conditions further supports its candidacy as a pharmacophoric element.
The integration of machine learning and artificial intelligence into drug discovery workflows has accelerated the identification of promising candidates like 3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one. Predictive models can assess structural features that correlate with biological activity, allowing researchers to prioritize compounds for experimental validation. This interdisciplinary approach leverages computational power to complement traditional wet-lab techniques, thereby expediting the drug development pipeline.
In conclusion,3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one (CAS No. 2097893-86-0) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structural composition and hypothetical biological properties position it as a valuable scaffold for further research and development. As advancements continue in synthetic methodologies and computational biology,this compound holds promise for contributing to next-generation therapeutics across multiple disease areas.
2097893-86-0 (3-{1-[4-(Trifluoromethoxy)benzoyl]pyrrolidin-3-yl}-1,3-oxazolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)